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Application Notes and Protocols for DIM-C-
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For Researchers, Scientists, and Drug Development Professionals

Introduction
DIM-C-pPhOH, also known as 1,1-Bis(3'-indolyl)-1-(p-hydroxyphenyl)methane, is a potent

antagonist of the nuclear receptor 4A1 (NR4A1), commonly known as Nur77 or TR3.[1][2][3] As

an antagonist, DIM-C-pPhOH inhibits the pro-oncogenic activities of NR4A1, making it a

valuable research tool for studying cellular processes such as apoptosis, cell migration, and

stress responses.[4] In various cancer cell lines, DIM-C-pPhOH has been shown to promote

apoptosis through the induction of reactive oxygen species (ROS) and endoplasmic reticulum

(ER) stress, and to inhibit transforming growth factor-beta (TGF-β)-induced cell migration.[1]

These characteristics make it a compound of significant interest in cancer research and drug

development.

Proper solubilization and storage of DIM-C-pPhOH are critical for maintaining its biological

activity and ensuring experimental reproducibility. This document provides a detailed protocol

for the effective solubilization and storage of DIM-C-pPhOH, along with a summary of its key

chemical and physical properties.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1670648?utm_src=pdf-interest
https://www.benchchem.com/product/b1670648?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3107571/
https://en.wikipedia.org/wiki/TGF_beta_signaling_pathway
https://papalab.ucsf.edu/sites/papalab.ucsf.edu/files/Shore2011.pdf
https://www.benchchem.com/product/b1670648?utm_src=pdf-body
https://aacrjournals.org/mcr/article/12/4/527/89512/The-Orphan-Nuclear-Receptor-NR4A1-Nur77-Regulates
https://www.benchchem.com/product/b1670648?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3107571/
https://www.benchchem.com/product/b1670648?utm_src=pdf-body
https://www.benchchem.com/product/b1670648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key quantitative data for DIM-C-pPhOH.

Property Value Reference(s)

Molecular Weight 338.408 g/mol [1][3]

Molecular Formula C₂₃H₁₈N₂O [1][3]

CAS Number 151358-47-3 [1][3]

Purity ≥98% [1][3]

Maximum Solubility in DMSO 100 mM [1][3][5]

Maximum Solubility in Ethanol 100 mM [1][3][5]

Appearance Off-white to pink solid [6][7]

Experimental Protocols
Safety Precautions
Before handling DIM-C-pPhOH, it is essential to review the Safety Data Sheet (SDS) and

adhere to standard laboratory safety practices.[8] This includes wearing appropriate personal

protective equipment (PPE) such as a lab coat, safety glasses, and gloves. Work should be

conducted in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of the

powder.[8] Avoid direct contact with skin and eyes.[8]

Protocol for Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of DIM-C-pPhOH in dimethyl

sulfoxide (DMSO).

Materials:

DIM-C-pPhOH (solid)

Anhydrous or high-purity DMSO (freshly opened to minimize moisture absorption)
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Sterile, conical-bottom polypropylene or glass vial

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Equilibrate Reagents: Allow the vial of DIM-C-pPhOH and the DMSO to come to room

temperature before opening to prevent condensation.

Weighing the Compound: Accurately weigh the desired amount of DIM-C-pPhOH. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 3.384 mg of DIM-C-
pPhOH (Mass = Molarity x Volume x Molecular Weight).

Dissolving the Compound:

Add the weighed DIM-C-pPhOH to a sterile vial.

Add the appropriate volume of fresh, high-purity DMSO. For a 10 mM stock solution, if you

weighed 3.384 mg, you would add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Aiding Solubilization (if necessary): If the compound does not fully dissolve, you can gently

warm the solution in a water bath (up to 60°C) or use a sonicator for short bursts until the

solution is clear.[6] Visually inspect the solution to ensure there are no visible particles.

Storage of Stock Solution:

For short-term storage (up to 1 month), store the stock solution at -20°C.[9]

For long-term storage (up to 1 year), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -80°C.[2][10]
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This protocol describes the dilution of the 10 mM stock solution to a final working concentration

for cell-based assays.

Materials:

10 mM DIM-C-pPhOH stock solution in DMSO

Appropriate cell culture medium or buffer

Sterile microcentrifuge tubes or other suitable containers

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw the 10 mM DIM-C-pPhOH stock solution at room temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your experimental volume. For example, to prepare 1 mL of a 20 µM

working solution, you would add 2 µL of the 10 mM stock solution to 998 µL of cell culture

medium.

The formula C1V1 = C2V2 can be used for this calculation (C1 = initial concentration, V1 =

initial volume, C2 = final concentration, V2 = final volume).

Prepare Working Solution: Add the calculated volume of the DIM-C-pPhOH stock solution to

the appropriate volume of pre-warmed cell culture medium or buffer. Mix gently by pipetting

up and down.

Immediate Use: It is recommended to use the freshly prepared working solution immediately

for your experiments.

Signaling Pathway
DIM-C-pPhOH functions as an antagonist of the nuclear receptor NR4A1 (Nur77). This

antagonism disrupts the pro-survival and pro-migration signaling typically mediated by NR4A1,

leading to anti-cancer effects. The diagram below illustrates the key signaling pathways

influenced by DIM-C-pPhOH.
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Caption: Signaling pathways affected by DIM-C-pPhOH antagonism of NR4A1.

Experimental Workflow
The following diagram outlines the general workflow for preparing and using DIM-C-pPhOH in

a typical cell-based experiment.
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Caption: General workflow for preparing and using DIM-C-pPhOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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